Cas no 1354017-59-6 ((S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide
• CAS No: 1354017-59-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 2165634
• Update Time: 2025-07-04

(S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide
• (S)-2-Amino-N-(2-(furan-2-yl)-2-oxoethyl)-3-methylbutanamide
• AM96697
• (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methylbutyramide
• (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide

• Inchi： 1S/C11H16N2O3/c1-7(2)10(12)11(15)13-6-8(14)9-4-3-5-16-9/h3-5,7,10H,6,12H2,1-2H3,(H,13,15)/t10-/m0/s1
• InChI Key： LQFRCPUJSBZZOF-JTQLQIEISA-N
• SMILES： O=C([C@H](C(C)C)N)NCC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 85.3

Additional information on (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide

Introduction to (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1354017-59-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide, provides a detailed insight into its structural and functional characteristics. This introduction aims to explore the compound's properties, potential applications, and its relevance in the context of contemporary research advancements.

At the core of understanding this compound lies its unique structural configuration. The presence of an (S)-configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity. The amide functional group and the furan ring contribute to its complex reactivity, making it a valuable candidate for various biochemical interactions. The 2-furan-2-yl-2-oxo-ethyl moiety is particularly noteworthy, as it introduces both oxygen and nitrogen heterocycles, which are known to enhance binding affinity in protein-ligand interactions.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways with high specificity. The amine and carboxamide functionalities in (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide make it an excellent candidate for such applications. For instance, studies have shown that similar amide-based compounds can serve as potent inhibitors of enzymes involved in metabolic disorders and inflammatory diseases. The stereochemical purity of this compound ensures that it can interact with biological targets in a predictable manner, minimizing off-target effects.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The furan ring in this molecule not only contributes to its structural complexity but also enhances its solubility and bioavailability. This is particularly important for drug development, where poor solubility can significantly limit a compound's therapeutic potential. Recent research has highlighted the use of furan derivatives in the design of antiviral and anticancer agents, further underscoring their importance in modern pharmacology.

One of the most exciting aspects of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as scaffolds to which other functional groups are appended to enhance specific biological activities. The flexibility provided by the amide bond allows for diverse modifications, making it an ideal candidate for structure-based drug design. Researchers have leveraged this property to develop novel analogs with improved pharmacokinetic profiles and enhanced efficacy.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. The need for high enantiomeric purity necessitates sophisticated synthetic strategies, often involving chiral auxiliaries or catalysts. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds on a scalable basis. This has opened up new avenues for exploring their biological potential without the concern of racemic impurities, which can lead to unwanted side effects.

In the context of current research trends, (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide aligns well with the growing interest in targeted therapy and precision medicine. By designing molecules that interact selectively with specific biological targets, researchers aim to develop treatments that are both effective and well-tolerated. The compound's unique structural features make it a promising candidate for such applications, particularly in areas where precise modulation of biological pathways is required.

The impact of computational methods on drug discovery cannot be ignored either. Molecular modeling and simulation techniques have become indispensable tools for predicting the behavior of compounds like (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide before they are synthesized in the lab. These methods allow researchers to identify optimal binding modes and predict potential interactions with biological targets, thereby accelerating the drug development process. The integration of computational chemistry with traditional wet chemistry has led to more efficient and cost-effective discovery pipelines.

Future directions in the study of this compound may include exploring its role in modulating neurological disorders. The presence of both amine and amide functionalities suggests that it could interact with neurotransmitter receptors or enzymes involved in brain function. Preliminary studies have shown that similar compounds can influence synaptic transmission and have potential applications in treating conditions such as Alzheimer's disease or depression. While more research is needed to fully understand its mechanisms of action, the preliminary findings are encouraging.

In conclusion, (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3-methyl-butyramide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug development, make it a compound worthy of further investigation. As our understanding of biological systems continues to grow, molecules like this will play an increasingly important role in developing targeted therapies that address complex diseases effectively.